![molecular formula C13H18N2O3S B060847 4-Methyl-2-({[2-(methylthio)pyridin-3-yl]carbonyl}amino)pentanoic acid CAS No. 175201-69-1](/img/structure/B60847.png)
4-Methyl-2-({[2-(methylthio)pyridin-3-yl]carbonyl}amino)pentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Methyl-2-({[2-(methylthio)pyridin-3-yl]carbonyl}amino)pentanoic acid” is a chemical compound with the molecular formula C13H18N2O3S . It’s a complex organic compound that contains a pyridine ring, which is a common structural motif in natural products .
Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring, a carbonyl group, an amino group, and a methylthio group . The exact structure isn’t provided in the available resources.Scientific Research Applications
Chemical Synthesis and Reactions
- Research indicates the potential use of similar compounds in chemical reactions, such as the formation of pyrazoles and pyridones through reactions with nicotinic hydrazide. This showcases the compound's utility in synthesizing heterocyclic compounds (Baeva et al., 2020).
- Studies have explored the stereoselective synthesis of amino acids, indicating that related compounds can be used to synthesize optically active forms of certain antibiotics, demonstrating the compound's relevance in antibiotic synthesis (Katsuki & Yamaguchi, 1976).
Coordination Chemistry
- There has been research into the coordination chemistry of related compounds, where they have been modified to form complexes with rhenium tricarbonyl cores. This suggests potential applications in the development of novel coordination compounds (Wei et al., 2005).
Synthesis of Derivatives and Functionalized Compounds
- The compound's derivatives have been synthesized and characterized, indicating its utility in creating novel organic compounds with potential applications in various fields, including pharmaceuticals and materials science (Mohammed et al., 2016).
- Research also focuses on the synthesis of functionalized pyridines from similar compounds, suggesting their role in the production of complex organic molecules (Dorokhov et al., 1995).
Applications in Coordination Polymers
- The compound and its derivatives have been used in the synthesis of coordination polymers containing multiple chiral centers. This highlights its potential in the field of crystal engineering and material science (Yang et al., 2011).
Infrared Spectroelectrochemistry
- There's research on its complexes displaying distinctive absorption bands, which could have implications in spectroscopy and analysis (Kowalski et al., 2009).
properties
IUPAC Name |
4-methyl-2-[(2-methylsulfanylpyridine-3-carbonyl)amino]pentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3S/c1-8(2)7-10(13(17)18)15-11(16)9-5-4-6-14-12(9)19-3/h4-6,8,10H,7H2,1-3H3,(H,15,16)(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCNUVPGFTRHRMH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)C1=C(N=CC=C1)SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80381001 |
Source
|
Record name | N-[2-(Methylsulfanyl)pyridine-3-carbonyl]leucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80381001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175201-69-1 |
Source
|
Record name | N-[2-(Methylsulfanyl)pyridine-3-carbonyl]leucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80381001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.